3-Methoxy-2-(prop-2-yn-1-yloxy)benzaldehyde
Overview
Description
3-Methoxy-2-(prop-2-yn-1-yloxy)benzaldehyde, also known as MPB, is a chemical compound widely used in scientific research for its unique properties. This compound has gained attention due to its potential therapeutic applications in various fields, including cancer research, neuroscience, and immunology.
Scientific Research Applications
Crystallographic Properties
- Structural Analysis : The compound displays nearly coplanar methoxy and prop-2-ynyloxy groups with the attached benzene ring. In crystal form, it forms inversion dimers linked by C—H⋯O interactions (Zhang, Zhao, & Chen, 2010).
Synthesis and Reactivity
- Synthesis Processes : The compound is synthesized via reactions involving 3-bromoprop-1-yne with 2-hydroxybenzaldehyde and 4-hydroxy-3-methoxybenzaldehyde. The structure exhibits a zigzag conformation in the butyl part and a straight line in the propargyl components (Wang Yong-jian, 2010).
- Role in Triazole Synthesis : It serves as an alkyne partner in Click-chemistry for synthesizing 1,4-disubstituted 1,2,3-triazoles and bis 1,2,3-triazoles, exhibiting antimicrobial activity (Hussain et al., 2019).
Biological and Chemical Properties
- Antioxidant and Antimicrobial Properties : Derivatives like 5-bromo-2-(prop-2-yn-1-yloxy)benzaldehyde and 3,5-di-tert-butyl-2-(prop-2-yn-1-yloxy)benzaldehyde show significant antioxidant and antimicrobial activities, with notable effects against Bacillus subtilis and Aspergillus niger. They also exhibit cytotoxic activity against breast adenocarcinoma cell line MCF-7 (Konuş et al., 2019).
- Enzymatic Applications : In enzymatic reactions, such as those catalyzed by benzaldehyde lyase, it's used for the asymmetric synthesis of derivatives like (R)-3,3'-dimethoxybenzoin (Kühl et al., 2007).
Spectroscopic and Chemical Studies
- Spectroscopic Analysis : The compound has been characterized using various spectroscopic techniques, providing insights into its structural and chemical properties (Özay et al., 2013).
Synthetic Applications
- Vinyltin Synthon : As a vinyltin synthon, it's transformed into silylated analogues, reacting as both a vinyltin and an allylsilane, useful in various synthetic routes (Verlhac & Pereyre, 1990).
Properties
IUPAC Name |
3-methoxy-2-prop-2-ynoxybenzaldehyde | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10O3/c1-3-7-14-11-9(8-12)5-4-6-10(11)13-2/h1,4-6,8H,7H2,2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HPZRUPFWAKAIAN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1OCC#C)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10406392 | |
Record name | 3-methoxy-2-(prop-2-yn-1-yloxy)benzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10406392 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
190.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
58758-45-5 | |
Record name | 3-methoxy-2-(prop-2-yn-1-yloxy)benzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10406392 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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